Cas no 112734-97-1 (Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,5-(hydroxyamino)-1,3-dimethyl-)

• Product Name: Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,5-(hydroxyamino)-1,3-dimethyl-
• CAS No: 112734-97-1
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 201938
• PubChem ID: 3086959
• Update Time: 2025-04-19

Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,5-(hydroxyamino)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,5-(hydroxyamino)-1,3-dimethyl-
• 5-(hydroxyamino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• DTXSID20150157
• 1,3-Dimethyl-5-(hydroxyamino)pyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione
• Pyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione, 1,3-dimethyl-5-(hydroxyamino)-
• 112734-97-1
• 5-Hydroxyamino-1,3-dimethylpyrido(2,3-d)pyrimidine-2,4-dione
• SCHEMBL9039797

• Inchi： 1S/C9H10N4O3/c1-12-7-6(5(11-16)3-4-10-7)8(14)13(2)9(12)15/h3-4,16H,1-2H3,(H,10,11)
• InChI Key： RAYDAEQQDDEXLA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN=C2N(C)C(N1C)=O)NO

Computed Properties

• Exact Mass: 222.0754
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines